8-{2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethoxy}-2-methylquinoline

• IUPAC Name: 8-[2-[2-(2-chloro-4-methylphenoxy)ethoxy]ethoxy]-2-methylquinoline
• InChI: InChI=1S/C21H22ClNO3/c1-15-6-9-19(18(22)14-15)25-12-10-24-11-13-26-20-5-3-4-17-8-7-16(2)23-21(17)20/h3-9,14H,10-13H2,1-2H3
• InChI Key: WRLQZJWCSWLPBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOCCOC2=CC=CC3=C2N=C(C=C3)C)Cl
• Molecular Formula: C21H22ClNO3
• Molecular Weight: 371.9 g/mol

Description

Synthesis Analysis

The synthesis of quinoline derivatives often involves multi-step chemical processes including condensation, cyclization, hydrolysis, decarboxylation, and chlorination. For instance, the synthesis of 4-Chloro-8-methoxyquinoline, a related compound, was achieved from 2-anisidine and diethyl(ethoxymethylene) malonate via a series of reactions, confirming the complexity and versatility of quinoline synthesis methods (Jiang Jia-mei, 2010).

Molecular Structure Analysis

The molecular structure of quinoline derivatives is characterized by their aromatic quinoline core, which can be modified with various substituents to achieve desired physical and chemical properties. The X-Ray analysis and DFT-HF calculations of related compounds, such as 5-ethoxymethyl-8-hydroxyquinoline, reveal intricate details about their crystal structure, charge distribution, and molecular geometry, highlighting the significance of structural analysis in understanding the properties of these compounds (H. Bougharraf et al., 2016).

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of quinoline derivatives, including those with modifications on the quinoline nucleus such as chloro, methoxy, and methyl groups, have been extensively studied. These compounds are prepared through multi-step synthetic processes, involving condensation, cyclization, hydrolysis, decarboxylation, and chlorination. The optimized reaction conditions and the structural confirmation through spectroscopic methods such as NMR and MS are crucial steps in these studies. For example, Jiang Jia-mei (2010) focused on the synthesis of 4-Chloro-8-methoxyquinoline, showcasing the methodological approaches to constructing quinoline derivatives (Jiang Jia-mei, 2010).

Metal Complex Formation

Quinoline derivatives exhibit the ability to form metal complexes, which is significant for their applications in medicinal chemistry and materials science. Studies have explored the coordination chemistry of 8-hydroxyquinoline derivatives, highlighting their potential in creating supramolecular structures for sensors, emitting devices, and self-assembled aggregates. These applications leverage the ligand properties of quinoline derivatives to interact with metal ions, forming complexes with unique structural and functional properties (Albrecht, Fiege, & Osetska, 2008).

Biological Activities

The biological activities of quinoline derivatives encompass a broad range of pharmacological potentials, including anticancer, antimicrobial, and neuroprotective effects. The structural modification of quinoline scaffolds, such as the incorporation of methoxy, chloro, and methyl groups, plays a crucial role in enhancing their biological efficacy. These compounds are investigated for their mechanisms of action, including apoptosis induction, metal chelation, and inhibition of specific pathways involved in disease progression. Notably, studies have identified quinoline derivatives as potent apoptosis inducers and efficacious anticancer agents, demonstrating high penetration across the blood-brain barrier and promising therapeutic profiles for treating various cancers (Sirisoma et al., 2009).

Antioxidant Properties

The antioxidant capacity of quinoline derivatives, including ethoxyquin and its analogs, has been extensively investigated. These studies assess the efficacy of quinoline-based antioxidants in inhibiting lipid peroxidation, catalyzing the reduction of hydrogen peroxide, and acting as chain-breaking antioxidants. The research highlights the multifunctional character of certain quinoline derivatives, which can decompose both peroxyl radicals and organic hydroperoxides, offering potential applications in food preservation, pharmaceutical formulations, and as therapeutic agents against oxidative stress-related diseases (Kumar et al., 2007).